Cas no 5301-36-0 (3-amino-1-(4-fluorophenyl)pyrrolidin-2-one)

• Product Name: 3-amino-1-(4-fluorophenyl)pyrrolidin-2-one
• CAS No: 5301-36-0
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD01687430
• CID: 1580173
• PubChem ID: 110643
• Update Time: 2025-04-21

3-amino-1-(4-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (6E)-6-{[(6-bromo-1,3-benzothiazol-2-yl)amino]methylidene}-3-methylcyclohexa-2,4-dien-1-one
• 3-amino-1-(4-fluorophenyl)pyrrolidin-2-one
• DTXSID90967496
• BRN 0400091
• 3-Amino-1-(p-fluorophenyl)-2-pyrrolidinone
• ALBB-034146
• 5301-36-0
• AKOS010811415
• EN300-254334
• SCHEMBL14275589
• 5-22-12-00469 (Beilstein Handbook Reference)
• CS-0242726
• 2-Pyrrolidinone, 3-amino-1-(p-fluorophenyl)-

• MDL： MFCD01687430
• Inchi： 1S/C10H11FN2O/c11-7-1-3-8(4-2-7)13-6-5-9(12)10(13)14/h1-4,9H,5-6,12H2
• InChI Key： LSAHUFPNCNCJLX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(CC1)N)=O

Computed Properties

• Exact Mass: 345.97763
• Monoisotopic Mass: 194.085541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 0.6

Experimental Properties

• Density: 1.693
• Boiling Point: 488.2°C at 760 mmHg
• Flash Point: 249°C
• Refractive Index: 1.818
• PSA: 41.99